Epiafzelechin 3-O-gallate
Overview
Description
Epiafzelechin 3-O-gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of epiafzelechin . It is a natural compound found in the plant Theasine . It has been shown to have anti-cancer effects .
Molecular Structure Analysis
Epiafzelechin 3-O-gallate has a molecular formula of C22H18O9 and an exact mass of 426.095085 . It has four rings, three of which are aromatic . The InChI string representation of its structure isInChI=1S/C22H18O9/c23-12-3-1-10 (2-4-12)21-19 (9-14-15 (25)7-13 (24)8-18 (14)30-21)31-22 (29)11-5-16 (26)20 (28)17 (27)6-11/h1-8,19,21,23-28H,9H2/t19-,21-/m1/s1 . Physical And Chemical Properties Analysis
Epiafzelechin 3-O-gallate has a molecular weight of 426.4 . It has 31 heavy atoms, 4 rotatable bonds, and a logP of 3.11 . Its topological polar surface area is 158.98, and it has 6 hydrogen bond donors and 9 hydrogen bond acceptors .Scientific Research Applications
1. Chemical Analysis and Identification
- NMR Characterization : Epiafzelechin 3-O-gallate has been characterized using 1H and 13C NMR techniques, providing complete and unequivocal assignments for this and other green tea polyphenols. This is crucial for identifying and understanding the chemical properties of these compounds (Davis et al., 1996).
2. Antiviral Potential
- SARS-CoV-2 Protease Inhibition : In a study exploring the inhibitory activity against SARS-CoV-2 main protease, epiafzelechin 3-O-gallate was included among compounds studied for potential antiviral properties, indicating its relevance in antiviral research (Zhu & Xie, 2020).
3. Isolation from Tea Varieties
- Isolation from Oolong Tea : Research has successfully isolated epiafzelechin 3-O-gallate from oolong tea, highlighting its presence in different tea varieties and contributing to the understanding of tea's chemical composition (Hashimoto et al., 1987).
4. Antioxidant Activity
- Phenolic Compounds in Tea : Studies have shown that epiafzelechin 3-O-gallate, among other compounds isolated from tea like Pu-erh, possesses significant antioxidant activities. This is important for understanding the health benefits and nutritional value of teas (Zhang et al., 2012).
5. Role in Plant Biology
- Flavonoid Composition in Buckwheat : Research on buckwheat flavonoids included epiafzelechin 3-O-gallate, contributing to the knowledge of flavonoid profiles in various plants and their potential nutritional and health benefits (Olschläger et al., 2008).
6. Development of Potent Antioxidants
- Synthesis of Flavan-3-ol Derivatives : The synthesis of flavan-3-ol derivatives including epiafzelechin 3-O-gallate has shown that these compounds have stronger radical-scavenging activity compared to catechin and epicatechin, indicating their potential as potent antioxidants (Meng & Ma, 2013).
Mechanism of Action
properties
IUPAC Name |
[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O9/c23-12-3-1-10(2-4-12)21-19(9-14-15(25)7-13(24)8-18(14)30-21)31-22(29)11-5-16(26)20(28)17(27)6-11/h1-8,19,21,23-28H,9H2/t19-,21-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZPYNMXGUHFMZ-TZIWHRDSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC=C(C=C3)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@H](OC2=CC(=CC(=C21)O)O)C3=CC=C(C=C3)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701308092 |
Source
|
| Record name | (-)-Epiafzelechin 3-O-gallate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701308092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Epiafzelechin 3-O-gallate | |
CAS RN |
108907-43-3 |
Source
|
| Record name | (-)-Epiafzelechin 3-O-gallate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108907-43-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (-)-Epiafzelechin 3-O-gallate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701308092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Epiafzelechin 3-O-gallate, (-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SDC4N7B392 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | (-)-Epiafzelechin 3-gallate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0038846 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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